Cas no 2639449-00-4 (Tert-butyl 6-amino-1,2,3,4-tetrahydronaphthalene-1-carboxylate)

• Product Name: Tert-butyl 6-amino-1,2,3,4-tetrahydronaphthalene-1-carboxylate
• CAS No: 2639449-00-4
• MF: C₁₅H₂₁NO₂
• MW: 247.33274435997
• CID: 5665951
• PubChem ID: 165901365
• Update Time: 2025-06-08

Tert-butyl 6-amino-1,2,3,4-tetrahydronaphthalene-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2639449-00-4
• EN300-27731261
• tert-butyl 6-amino-1,2,3,4-tetrahydronaphthalene-1-carboxylate
• Tert-butyl 6-amino-1,2,3,4-tetrahydronaphthalene-1-carboxylate

• Inchi： 1S/C15H21NO2/c1-15(2,3)18-14(17)13-6-4-5-10-9-11(16)7-8-12(10)13/h7-9,13H,4-6,16H2,1-3H3
• InChI Key： UIXNLRXFJVZCSL-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(C1C2C=CC(=CC=2CCC1)N)=O

Computed Properties

• Exact Mass: 247.157228913g/mol
• Monoisotopic Mass: 247.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 52.3Ų

Additional information on Tert-butyl 6-amino-1,2,3,4-tetrahydronaphthalene-1-carboxylate

Introduction to Tert-butyl 6-amino-1,2,3,4-tetrahydronaphthalene-1-carboxylate (CAS No. 2639449-00-4)

Tert-butyl 6-amino-1,2,3,4-tetrahydronaphthalene-1-carboxylate, with the chemical identifier CAS No. 2639449-00-4, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, characterized by its tert-butyl ester group and a 6-amino substituent on a tetrahydronaphthalene core, has garnered attention due to its structural complexity and potential biological activities. The tetrahydronaphthalene scaffold, a partially hydrogenated naphthalene derivative, is known for its versatility in drug design, often serving as a privileged structure in medicinal chemistry. The presence of both an amino group and an ester functionality provides multiple sites for chemical modification, making this compound a valuable intermediate in the synthesis of more complex molecules.

The tert-butyl group appended to the carboxylate moiety not only enhances the lipophilicity of the molecule but also serves as a protecting group for further functionalization. This feature is particularly useful in multi-step synthetic routes where selective reactions are required. The 6-amino substituent on the tetrahydronaphthalene ring introduces basicity and reactivity that can be exploited in various biochemical interactions. Such properties make this compound a promising candidate for further exploration in drug discovery programs.

In recent years, there has been growing interest in the development of novel therapeutics targeting neurological disorders. Compounds with structural motifs similar to Tert-butyl 6-amino-1,2,3,4-tetrahydronaphthalene-1-carboxylate have shown promise in preclinical studies as potential modulators of neurotransmitter systems. For instance, derivatives of tetrahydropyranocycloalkanes have been investigated for their ability to interact with specific receptor targets involved in pain modulation and cognitive function. The amino group on this compound could serve as a pharmacophore for binding to such receptors, while the tert-butyl ester could be further modified to optimize pharmacokinetic properties.

The synthesis of Tert-butyl 6-amino-1,2,3,4-tetrahydronaphthalene-1-carboxylate involves multi-step organic transformations that highlight its synthetic utility. The core tetrahydronaphthalene ring can be constructed through cyclization reactions or by reduction of naphthalene derivatives. The introduction of the 6-amino group typically follows nucleophilic aromatic substitution or reductive amination strategies. Finally, esterification at the carboxylate position is achieved using standard coupling reagents such as thionyl chloride or oxalyl chloride in the presence of a base. These synthetic pathways underscore the compound's accessibility and flexibility for further derivatization.

Recent advances in computational chemistry have enabled more efficient virtual screening processes to identify potential drug candidates like Tert-butyl 6-amino-1,2,3,4-tetrahydronaphthalene-1-carboxylate. Molecular docking studies have been conducted to evaluate its binding affinity to various biological targets. For example, simulations have suggested that this compound may interact with enzymes involved in metabolic pathways relevant to inflammation and neurodegeneration. Such findings align with ongoing research efforts aimed at developing small-molecule inhibitors for therapeutic applications.

The pharmaceutical industry continues to leverage natural product-inspired scaffolds in drug development due to their proven biological activity and structural diversity. The tetrahydronaphthalene motif is no exception; it is found in several bioactive natural products that have served as leads for marketed drugs. By incorporating structural elements from these natural precursors into synthetic molecules like Tert-butyl 6-amino-1,2,3,4-tetrahydronaphthalene-1-carboxylate, chemists can harness evolutionary optimized biological interactions.

In conclusion,Tert-butyl 6-amino-1,2,3,4-tetrahydronaphthalene-1-carboxylate (CAS No. 2639449-00-4) represents a structurally intriguing compound with potential applications in medicinal chemistry and drug discovery. Its unique combination of functional groups—namely the tert-butyl ester, the 6-amino substituent, and the rigid tetrahydronaphthalene core—makes it a versatile building block for further chemical exploration. As research progresses in understanding disease mechanisms at a molecular level,Tert-butyl 6-amino-1,2,3,4-tetrahydronaphthalene-1-carboxylate may emerge as a key intermediate or lead compound in developing novel therapeutic agents.